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Compound of Interest

Compound Name: Barium iodide dihydrate

Cat. No.: B1341596

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Barium iodide dihydrate. It
outlines the necessary personal protective equipment (PPE), safe handling procedures,
emergency protocols, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment

Barium iodide dihydrate is harmful if swallowed or inhaled.[1][2][3] It can cause irritation to
the skin, eyes, and respiratory tract.[4] The barium ion is a muscle poison, and prolonged

exposure to iodides may cause iodism.[4] Therefore, strict adherence to PPE protocols is
mandatory.

Recommended Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1341596?utm_src=pdf-interest
https://www.benchchem.com/product/b1341596?utm_src=pdf-body
https://www.benchchem.com/product/b1341596?utm_src=pdf-body
https://www.chemicalbook.com/msds/barium-iodide-dihydrate.htm
https://www.cdhfinechemical.com/images/product/msds/44_1795864462_BariumIodide-CASNO-13718-50-8-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC208000500&productDescription=BARIUM+IODIDE+HYDRATE%2C+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.oxfordlabchem.com/msds/(B-01265)%20BARIUM%20IODIDE%20AR.pdf
https://www.oxfordlabchem.com/msds/(B-01265)%20BARIUM%20IODIDE%20AR.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Standard/Specification

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles

Conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US)

[21(31[4]

Hand Protection

Appropriate protective gloves

(e.g., Butyl rubber, nitrile)

Inspect before use for pinholes
or cracks[2][5][6]

Body Protection

Complete suit protecting

against chemicals or a lab coat

The type of protective
equipment must be selected
according to the concentration
and amount of the dangerous
substance at the specific

workplace[2]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Required when dusts are
generated or if exposure limits

are exceeded[2][4]

Exposure Limits

Component

Limit Type

Value

Barium compounds, n.o.s.

TWA

0.5 mg/m3[4][7]

Safe Handling and Storage

Handling:

Avoid the formation of dust and aerosols.[1][2]

Avoid contact with skin, eyes, and clothing.[1][2][4]

Do not eat, drink, or smoke when using this product.[3][8]

Wash hands thoroughly after handling.[1][2][3]

Work in a well-ventilated area, preferably under a chemical fume hood.[3][5]
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Storage:

» Store in a cool, dry, and well-ventilated place.[1][2][5]

o Keep the container tightly closed.[1][2][4][5]

o Barium iodide dihydrate is hygroscopic, air-sensitive, and light-sensitive; protect from

moisture, air, and light.[1][2][5][9]

o Store away from incompatible materials such as strong oxidizing agents.[3][4]

Emergency Procedures

In case of accidental exposure or spillage, follow these procedures immediately.

First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[2]4]

Skin Contact

Wash off with soap and plenty of water. Remove
contaminated clothing. Consult a physician if
irritation develops.[1][2][4]

Eye Contact

Flush eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower

eyelids. Get medical aid immediately.[1][4]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Consult a physician or poison

control center immediately.[1][2][3][4]

Spill and Leak Procedures:

o Evacuate: Evacuate personnel from the spill area.
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» Ventilate: Ensure adequate ventilation.[1][2]

o Contain: Wear appropriate PPE.[1][2] Cover drains to prevent entry into the sewer system.[1]

[2]

o Clean-up: Sweep up the spilled material without creating dust.[1][2] Use a vacuum with a
HEPA filter if available.[10] Place the collected material into a suitable, closed container for
disposal.[1][2]

Decontaminate: Clean the affected area thoroughly.

Disposal Plan

Waste from Barium iodide dihydrate is considered hazardous waste.[8]

e Unused Product: Dispose of surplus and non-recyclable solutions to a licensed disposal
company.[2] Do not allow the product to enter drains.[1][2]

o Contaminated Packaging: Handle uncleaned containers as you would the product itself.
Dispose of this container to a hazardous or special waste collection point.[8]

+ Regulatory Compliance: All disposal practices must be in accordance with local, regional,
and national regulations.

Operational Workflow for Handling Barium lodide
Dihydrate

The following diagram illustrates the standard operating procedure for the safe handling of
Barium iodide dihydrate, from preparation to disposal.
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Caption: Standard Operating Procedure for Barium lodide Dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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